Cas no 6625-34-9 (4,7-diphenyl-2,1,3-benzoxadiazole)

• Product Name: 4,7-diphenyl-2,1,3-benzoxadiazole
• CAS No: 6625-34-9
• MF: C₁₈H₁₂N₂O
• MW: 272.30068397522
• CID: 1706669
• PubChem ID: 243043
• Update Time: 2025-04-21

4,7-diphenyl-2,1,3-benzoxadiazole Chemical and Physical Properties

Names and Identifiers

• 4,7-diphenyl-2,1,3-benzoxadiazole
• NSC52239
• AC1Q4XMI
• AC1L6AQ1
• SureCN4755002
• CTK5C3845
• AR-1F8845
• NSC-52239
• AG-J-90445
• NSC52239; AC1Q4XMI; AC1L6AQ1; SureCN4755002; CTK5C3845; AR-1F8845; NSC-52239; AG-J-90445;
• SCHEMBL4755002
• 6625-34-9
• DTXSID50287703

• Inchi： 1S/C18H12N2O/c1-3-7-13(8-4-1)15-11-12-16(14-9-5-2-6-10-14)18-17(15)19-21-20-18/h1-12H
• InChI Key： TUXNZILAFVLZFH-UHFFFAOYSA-N
• SMILES： O1N=C2C(C(=CC=C2C2C=CC=CC=2)C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 272.09500
• Monoisotopic Mass: 272.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92000
• LogP: 4.55680